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Compound of Interest

Compound Name: Disperse Red 74

Cat. No.: B3029303

Disperse Red 74: A Technical Overview

Chemical Formula: C22H25Ns07
Molecular Weight: 471.47 g/mol
C.I. Number: 113379

CAS Number: 61703-11-5[1]

This technical guide provides a comprehensive overview of the monoazo dye, Disperse Red
74. The information is tailored for researchers, scientists, and professionals in drug
development, focusing on its chemical properties, synthesis, and toxicological profile based on
available data for this class of compounds.

Physicochemical Properties

Disperse Red 74 is a synthetic colorant characterized by its limited solubility in water and its
affinity for hydrophobic fibers. A summary of its key physicochemical properties is presented
below.
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Property Value References
Molecular Formula C22H25Ns07 [1112][3]
Molecular Weight 471.47 g/mol [3]

Dark reddish-brown to purple
Appearance [2]

powder

Solubility Soluble in ethanol and acetone  [1][2]

Maximum Absorption
496 nm (2]
Wavelength (Amax)

Synthesis Protocol

The industrial synthesis of Disperse Red 74 is achieved through a well-established two-step
azo coupling reaction. This process involves the diazotization of an aromatic amine followed by
its reaction with a coupling component.

Experimental Protocol: Synthesis of Disperse Red 74

Materials:

4-Nitrobenzenamine

3-Acetamido-N,N-bis(2-acetoxyethyl)benzeneamine

Sodium nitrite

Hydrochloric acid
e Ice
Procedure:

» Diazotization: 4-Nitrobenzenamine is dissolved in an aqueous solution of hydrochloric acid.
The solution is cooled to 0-5°C using an ice bath. An aqueous solution of sodium nitrite is
then added dropwise while maintaining the low temperature to form the diazonium salt of 4-
nitrobenzenamine.
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o Coupling Reaction: The freshly prepared diazonium salt solution is slowly added to a solution
of the coupling component, 3-Acetamido-N,N-bis(2-acetoxyethyl)benzeneamine. The
reaction mixture is maintained at a low temperature and slightly acidic pH to facilitate the
electrophilic substitution reaction, resulting in the formation of the Disperse Red 74 dye
molecule.

« |solation and Purification: The precipitated dye is isolated by filtration, washed with water to
remove any unreacted starting materials and by-products, and then dried.
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Figure 1. Synthesis workflow for Disperse Red 74.

Application in Textile Industry

Disperse Red 74 is primarily used for dyeing polyester fibers and their blends. It exhibits good
fastness properties, making it a commercially valuable colorant.

Dyeing Fastness Properties
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Fastness Test Rating (on a scale of 1-5)
Light Fastness 5

Washing Fastness (Polyester) 5

Washing Fastness (Cotton) 5

Sublimation Fastness 5

Rubbing Fastness (Dry) 4-5

Rubbing Fastness (Wet) 4-5

Toxicological Profile and Relevance to Drug
Development

Currently, there is a significant lack of publicly available data regarding the specific biological
activity, mechanism of action, or potential therapeutic applications of Disperse Red 74. The
research focus for this compound has been predominantly within the dye and textile industry.

However, as an azo dye, Disperse Red 74 belongs to a chemical class that has been
investigated for a range of pharmacological activities. Azo compounds have been explored for
their potential as antimicrobial, antiviral, and anticancer agents. The azo bond can be cleaved
by reductases, including those present in the gut microbiota and the liver, to release the
constituent aromatic amines. The nature of these amines is a key determinant of the
compound's biological effects and toxicity.

General Toxicological Concerns for Azo Dyes:

e Mutagenicity and Genotoxicity: Some azo dyes have been shown to be mutagenic, often due
to the genotoxic nature of the aromatic amines released upon metabolic reduction.

» Carcinogenicity: Certain aromatic amines are known carcinogens, raising concerns about the
long-term safety of some azo dyes.

» Skin Sensitization: Disperse dyes, in general, are a known cause of allergic contact
dermatitis.
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Given the absence of specific pharmacological data for Disperse Red 74, any consideration

for its use in a drug development context would necessitate a comprehensive toxicological

evaluation. The logical workflow for such an investigation is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Disperse Red 74" molecular structure and formula
C22H25N507]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029303#disperse-red-74-molecular-structure-and-
formula-c22h25n507]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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